Cas no 512809-70-0 (Benzene, 2-(ethoxymethyl)-1,4-dimethoxy-)

• Product name: Benzene, 2-(ethoxymethyl)-1,4-dimethoxy-
• CAS No: 512809-70-0
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 1574504
• PubChem ID: 12068886

Benzene, 2-(ethoxymethyl)-1,4-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-(ethoxymethyl)-1,4-dimethoxy-
• 2-(ethoxymethyl)-1,4-dimethoxybenzene
• DTXSID40476927
• 512809-70-0

• Inchi： InChI=1S/C11H16O3/c1-4-14-8-9-7-10(12-2)5-6-11(9)13-3/h5-7H,4,8H2,1-3H3
• InChI Key： YJZBANMQBHLFON-UHFFFAOYSA-N
• SMILES： CCOCC1=C(C=CC(=C1)OC)OC

Computed Properties

• Exact Mass: 196.10998
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų
• XLogP3: 1.9

Experimental Properties

• PSA: 27.69